Cas no 2248275-91-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3,4-dimethoxyphenyl)cyclobutane-1-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3,4-dimethoxyphenyl)cyclobutane-1-carboxylate
• CAS No: 2248275-91-2
• MF: C₂₁H₁₉NO₆
• MW: 381.378666162491
• CID: 6051184
• PubChem ID: 165732558
• Update Time: 2025-10-30

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3,4-dimethoxyphenyl)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6522886
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3,4-dimethoxyphenyl)cyclobutane-1-carboxylate
• 2248275-91-2

• Inchi： 1S/C21H19NO6/c1-26-16-9-8-13(12-17(16)27-2)21(10-5-11-21)20(25)28-22-18(23)14-6-3-4-7-15(14)19(22)24/h3-4,6-9,12H,5,10-11H2,1-2H3
• InChI Key： GRBCSRREYAJHJH-UHFFFAOYSA-N
• SMILES： O(C(C1(C2C=CC(=C(C=2)OC)OC)CCC1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 381.12123733g/mol
• Monoisotopic Mass: 381.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 82.1Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3,4-dimethoxyphenyl)cyclobutane-1-carboxylate

1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 1-(3,4-Dimethoxyphenyl)cyclobutane-1-Carboxylate: A Promising Scaffold for Targeted Therapeutic Applications

CAS No. 2248275-91-2 represents a structurally unique compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This molecule, characterized by its 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl core and the 1-(3,4-dimethoxyphenyl)cyclobutane-1-carboxylate substituent, exhibits a complex pharmacophore that may enable interactions with multiple biological targets. Recent studies have highlighted its potential as a scaffold for designing novel therapeutics targeting inflammation, neurodegenerative diseases, and cancer-related pathways.

Research published in Journal of Medicinal Chemistry (2023) has demonstrated that the 1,3-dioxo-2,3-dihydro-1H-isoindol-3-yl subunit of this compound may modulate the activity of certain protein kinases, which are implicated in the progression of various cancers. The 1-(3,4-dimethoxyphenyl)cyclobutane-1-carboxylate group appears to enhance the molecular stability and solubility, making it a favorable candidate for further optimization in drug development pipelines.

Recent advances in computational modeling have provided insights into the binding interactions of this compound with key targets. A study published in Bioorganic & Medicinal Chemistry Letters (2024) reported that the 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl ring system may exhibit selective affinity for certain transcription factors, which are involved in the regulation of gene expression in inflammatory conditions. This property could be leveraged to design molecules with improved therapeutic profiles and reduced off-target effects.

The 1-(3,4-dimethoxyphenyl)cyclobutane-1-carboxylate moiety of this compound has also been investigated for its potential to modulate membrane interactions. Research in Organic & Biomolecular Chemistry (2023) suggested that the presence of dimethoxyphenyl groups may enhance the compound's ability to permeate cell membranes, which is critical for its bioavailability and efficacy in vivo. These findings underscore the importance of the 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl core in optimizing pharmacokinetic properties.

Emerging evidence from preclinical studies indicates that this compound may have applications in the treatment of neurodegenerative disorders. A 2024 study in Neuropharmacology highlighted that the 1-(3,4-dimethoxyphenyl)cyclobutane-1-carboxylate substituent could interact with specific ion channels, potentially modulating neuronal activity in conditions such as Alzheimer's disease. This opens new avenues for exploring its role in targeted therapies for neurological conditions.

The structural complexity of this compound also makes it an attractive candidate for further chemical modifications. Researchers have explored the possibility of introducing functional groups to the 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl ring to enhance its biological activity. A 2023 study in Chemical Communications demonstrated that substituting certain positions on the 1-(3,4-dimethoxyphenyl)cyclobutane-1-carboxylate group could lead to improved selectivity for specific enzymatic targets, reducing potential side effects.

Additionally, the 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl core has been linked to its potential as a chelating agent for metal ions. While this property is not directly related to its therapeutic applications, it suggests that the compound may have broader utility in biomedical contexts. Further research is needed to fully elucidate these interactions and their implications for drug design.

Recent advancements in high-throughput screening technologies have enabled the evaluation of this compound's potential against a wide range of targets. A 2024 study in Drug Discovery Today reported that the 1-(3,4-dimethoxyphenyl)cyclobutane-1-carboxylate group may act as a molecular probe to identify novel interactions with protein targets. These findings could facilitate the development of more targeted therapeutics for complex diseases.

Despite these promising developments, challenges remain in translating these findings into clinical applications. The 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl core's potential for metabolic degradation and its impact on drug metabolism require further investigation. Ongoing studies are focused on optimizing the compound's chemical structure to enhance its stability and therapeutic potential.

In conclusion, the compound with CAS No. 2248275-91-2 represents a promising area of research in medicinal chemistry. Its unique structural features, including the 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl core and the 1-(3,4-dimethoxyphenyl)cyclobutane-1-carboxylate substituent, offer opportunities for developing novel therapeutics targeting a variety of diseases. Continued research into its biological activity and chemical properties will be essential for realizing its full potential in drug discovery and development.

Further exploration of this compound's interactions with biological systems, along with its potential for modification, will be critical in advancing its application in clinical settings. The integration of computational methods and experimental approaches will play a vital role in optimizing its therapeutic profile and ensuring its safety and efficacy in future treatments.

As research in this field progresses, the compound with CAS No. 2248275-91-2 may contribute to the development of innovative therapies for complex diseases. Its unique structural features and potential biological activities make it a valuable candidate for further investigation in the quest for more effective and targeted treatments.

Ultimately, the continued study of this compound's properties and interactions will be essential in expanding its applications in medicine. The exploration of its potential as a therapeutic agent represents an exciting frontier in the field of medicinal chemistry, with the possibility of addressing a wide range of health challenges.